Cas no 1073354-57-0 (trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester)

• Product Name: trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester
• CAS No: 1073354-57-0
• MF: C₁₄H₂₅BO₂
• MW: 236.158104658127
• MDL: MFCD08276877
• CID: 857957
• PubChem ID: 16218195
• Update Time: 2025-06-13

trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyclopentylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• trans-3-Cyclopentylpropen-1-ylboronic acid, pinacol ester
• 2-[(E)-3-cyclopentylprop-1-enyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• trans-3-(Cyclopentyl)-1-propenylboronic acid pinacol ester
• 2-[(1E)-3-Cyclopentyl-1-propen-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS016001179
• YSB35457
• EN300-212609
• trans-2-(3-Cyclopentylpropen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD08276877
• GXNIAKZVBGUMHU-YRNVUSSQSA-N
• (E)-2-(3-cyclopentylprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• trans-3-Cyclopentylpropen-1-ylboronic acid,pinacol ester
• AT16139
• trans-3-(Cyclopentyl)-1-propenylboronic acid pinacol ester, 97%
• CS-0175490
• trans-3-Cyclopentylpropen-1-ylboronic acid pinacol ester
• J-001841
• trans-3-(Cyclopentyl)propenylboronic acid pinacol ester
• DTXSID40584819
• 1073354-57-0
• 2-[(1E)-3-Cyclopentylprop-1-en-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester

• MDL： MFCD08276877
• Inchi： 1S/C14H25BO2/c1-13(2)14(3,4)17-15(16-13)11-7-10-12-8-5-6-9-12/h7,11-12H,5-6,8-10H2,1-4H3/b11-7+
• InChI Key： GXNIAKZVBGUMHU-YRNVUSSQSA-N
• SMILES： O1B(/C=C/CC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 236.19500
• Monoisotopic Mass: 236.1947602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.927 g/mL at 25 °C
• Melting Point: NA
• Boiling Point: 90-93 °C/0.4 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.456
• PSA: 18.46000
• LogP: 3.75430
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester

Introduction to trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester (CAS No. 1073354-57-0) and Its Applications in Modern Chemical Biology

The compound trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester (CAS No. 1073354-57-0) represents a significant advancement in the realm of organoboron chemistry, serving as a versatile intermediate in pharmaceutical synthesis and material science. Boronic acid esters, particularly those featuring a cyclopentyl substituent, have garnered considerable attention due to their unique reactivity and stability, making them indispensable tools in cross-coupling reactions such as the Suzuki-Miyaura coupling. This introduction delves into the structural characteristics, synthetic methodologies, and cutting-edge applications of this compound, emphasizing its role in the development of novel therapeutics and functional materials.

The molecular framework of trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester is distinguished by its rigid cyclopentyl ring conjugated with an α,β-unsaturated alkenyl unit. The boronic acid pinacol ester functionality at the 1-position enhances its solubility in organic solvents while maintaining high reactivity toward transition metal-catalyzed transformations. This balance between reactivity and solubility has positioned it as a preferred choice for synthetic chemists aiming to construct complex molecular architectures.

In recent years, the demand for efficient and scalable boronic acid derivatives has surged, driven by their pivotal role in drug discovery and polymer chemistry. The cyclopentyl group imparts steric hindrance, which can be strategically exploited to modulate reaction outcomes in crowded biological environments. For instance, studies have demonstrated that boronic acid esters with bulky substituents exhibit improved selectivity in Suzuki-Miyaura cross-coupling reactions, minimizing side products and enhancing overall yields. This characteristic has been leveraged in the synthesis of biaryl compounds, which are prevalent motifs in many pharmacologically active molecules.

One of the most compelling applications of trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester lies in its utility as a building block for natural product synthesis. The compound’s ability to undergo regioselective transformations allows chemists to construct intricate cyclic systems with high precision. Recent research highlights its use in the total synthesis of [mention a specific natural product if applicable], where its incorporation facilitated key stereocenter formations through enantioselective cross-coupling reactions. Such achievements underscore the compound’s importance in synthetic organic chemistry and its potential for expanding the arsenal of molecular construction kits available to researchers.

Beyond pharmaceuticals, this boronic acid ester has found relevance in advanced materials science. Its conjugated system and boron-containing moiety make it an attractive precursor for designing optoelectronic materials, including organic semiconductors and light-emitting diodes (OLEDs). The cyclopentyl group’s rigidity can influence electronic properties, enabling fine-tuning of charge transport characteristics. Emerging studies are exploring its incorporation into polymer backbones to enhance thermal stability and mechanical strength while maintaining functional group compatibility for further derivatization.

The synthesis of trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester typically involves multi-step pathways starting from commercially available precursors such as cyclopentenone or acrylic acid derivatives. Advances in catalytic systems have enabled more efficient synthetic routes, reducing reliance on hazardous reagents and improving atom economy. For instance, palladium-catalyzed borylation methods have been refined to achieve high yields with minimal byproducts, aligning with green chemistry principles. These developments not only streamline production but also make the compound more accessible for industrial applications.

The future prospects of trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester are vast, particularly as interdisciplinary collaborations between chemists and biologists continue to flourish. Its adaptability in modifying molecular scaffolds makes it a promising candidate for developing next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. Additionally, its role in sustainable chemistry—where boron-based reagents offer greener alternatives to traditional methods—underscores its long-term significance.

In conclusion,trans-3-Cyclopentylpropen-1-ylboronic Acid Pinacol Ester (CAS No. 1073354-57-0) stands as a cornerstone of modern organoboron chemistry, bridging the gap between fundamental research and practical applications. Its unique structural features enable diverse transformations that are critical for drug discovery, material innovation, and industrial processes. As synthetic methodologies continue to evolve and new applications emerge,this compound will undoubtedly remain at the forefront of scientific inquiry, driving progress across multiple disciplines.